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Compound of Interest

Compound Name: Boc-L-Ala-OH-3-13C

Cat. No.: B1627841 Get Quote

Technical Guide: Boc-L-Ala-OH-3-13C
For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-L-Ala-OH-3-13C is a stable isotope-labeled amino acid derivative that serves as a crucial

building block in peptide synthesis and related research areas. The incorporation of a 13C

isotope at the C3 position (the methyl group) of the alanine side chain provides a powerful tool

for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry-based analyses,

enabling detailed studies of peptide and protein structure, dynamics, and metabolism. This

guide provides an in-depth overview of its safety, physical and chemical properties, and key

experimental applications.

Safety and Handling
A specific Safety Data Sheet (SDS) for Boc-L-Ala-OH-3-13C is not readily available. The

following information is compiled from the SDS of the non-isotopically labeled analogue, Boc-L-

Ala-OH, and other isotopomers. The safety profiles of these compounds are expected to be

nearly identical.

Hazard Identification
Boc-L-Ala-OH-3-13C is not classified as a hazardous substance.[1][2] However, as a fine

powder, it may cause mild mechanical irritation to the eyes and respiratory tract upon direct
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contact or inhalation.[1]

Summary of GHS Hazard Statements:

Hazard Class Hazard Statement

Acute toxicity Not classified

Skin corrosion/irritation Not classified

Serious eye damage/irritation May cause transient discomfort

Respiratory or skin sensitization Not classified

Germ cell mutagenicity Not classified

Carcinogenicity Not classified

Reproductive toxicity Not classified

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation

persists, seek medical attention.[1][3]

Skin Contact: Wash off with soap and plenty of water.[3]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2]

Handling and Storage
Handling: Avoid creating dust. Use in a well-ventilated area. Wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a dust mask.[1][4]

Storage: Store in a cool, dry place in a tightly sealed container.[5] Recommended storage

temperature is typically 2-8°C.

Physical and Chemical Properties
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The physical and chemical properties of Boc-L-Ala-OH-3-13C are primarily derived from its

parent compound, Boc-L-Ala-OH.

Property Value Reference

Molecular Formula
C₈H₁₅NO₄ (with ¹³C at the C3

position)
[4]

Molecular Weight Approximately 190.20 g/mol [4]

Appearance
White to off-white crystalline

powder
[5]

Melting Point 79-83 °C [4][6]

Solubility
Soluble in acetic acid. Does

not mix well with water.
[1]

Optical Activity
[α]20/D -23° (c = 2 in acetic

acid)
[6]

Isotopic Purity Typically ≥99 atom % ¹³C [4][6]

Experimental Protocols
The primary application of Boc-L-Ala-OH-3-13C is in solid-phase peptide synthesis (SPPS) to

introduce a ¹³C-labeled alanine residue at a specific position within a peptide sequence.

Boc Solid-Phase Peptide Synthesis (SPPS) Workflow
The following is a generalized protocol for the incorporation of Boc-L-Ala-OH-3-13C into a

peptide chain using manual SPPS.

Materials:

Merrifield resin or other suitable solid support

Boc-L-Ala-OH-3-13C

Other required Boc-protected amino acids
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Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

Coupling reagent (e.g., HBTU, HATU)

N,N-Dimethylformamide (DMF)

Methanol

Shaking vessel

Filtration apparatus

Protocol:

Resin Swelling: Swell the resin in DCM for 30-60 minutes in the reaction vessel.

Boc Deprotection:

Drain the DCM.

Add a solution of 50% TFA in DCM to the resin.

Shake for 1-2 minutes, then drain.

Add a fresh solution of 50% TFA in DCM and shake for 20-30 minutes.

Drain the TFA solution and wash the resin thoroughly with DCM (3-5 times).

Neutralization:

Wash the resin with a 5% DIEA in DCM solution (2 times, 2 minutes each).

Wash the resin thoroughly with DCM (3-5 times).

Amino Acid Coupling:
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In a separate vial, dissolve Boc-L-Ala-OH-3-13C (2-4 equivalents relative to resin

substitution) and the coupling reagent (e.g., HBTU, 2-4 equivalents) in a minimal amount

of DMF.

Add DIEA (4-8 equivalents) to the amino acid solution and pre-activate for 1-2 minutes.

Add the activated amino acid solution to the resin.

Shake for 1-2 hours at room temperature.

To check for complete coupling, perform a Kaiser test. If the test is positive (blue beads),

repeat the coupling step.

Washing:

Drain the coupling solution.

Wash the resin with DMF (3 times) and DCM (3 times).

Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid to be added to the peptide

chain.

Final Deprotection and Cleavage: Once the synthesis is complete, the N-terminal Boc group

is removed (as in step 2), and the peptide is cleaved from the resin using a strong acid such

as HF or TFMSA. This step should be performed with appropriate safety precautions in a

specialized apparatus.

Application in NMR Spectroscopy
The ¹³C label in Boc-L-Ala-OH-3-13C serves as a specific probe for NMR studies. Once

incorporated into a peptide, the unique chemical shift of the ¹³C-labeled methyl group can be

monitored to provide information on:

Peptide Folding and Conformation: Changes in the local chemical environment around the

labeled alanine residue upon peptide folding will result in changes in the ¹³C chemical shift.

Protein-Peptide Interactions: The ¹³C signal can be used to monitor the binding of the peptide

to a protein or other molecule.
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Enzyme Kinetics: If the peptide is a substrate for an enzyme, the ¹³C label can be used to

follow the enzymatic reaction.

A typical experiment would involve acquiring a 1D or 2D ¹³C NMR spectrum of the labeled

peptide under different conditions (e.g., in the presence and absence of a binding partner).
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Caption: Workflow for one cycle of Boc-SPPS.
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Caption: Applications of Boc-L-Ala-OH-3-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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